Cas no 1261591-68-7 (2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1261591-68-7
• MF: C₁₄H₇F₅N₂
• MW: 298.210800409317
• CID: 4913352
• Update Time: 2025-10-20

2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H7F5N2/c15-11-3-1-2-10(12(11)16)13-8(4-5-20)6-9(7-21-13)14(17,18)19/h1-3,6-7H,4H2
• InChI Key： YXUYHPLBMUMLRQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(CC#N)=CC(C(F)(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 3.3
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1261591-68-7)

2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1261591-68-7, represents a class of heterocyclic molecules characterized by the presence of both fluorinated aromatic rings and a pyridine core. The strategic incorporation of difluorophenyl and trifluoromethyl substituents into the pyridine framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.

The structural motif of 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is particularly intriguing due to its potential pharmacological applications. The fluorine atoms, both in the 2,3-difluorophenyl group and the trifluoromethyl side chain, are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate drug-like properties such as lipophilicity and solubility. These attributes are critical in the design of next-generation pharmaceuticals where optimizing pharmacokinetic profiles is paramount.

In recent years, there has been a surge in research focused on fluorinated pyridines as key components in drug discovery. The trifluoromethyl group, in particular, is widely recognized for its ability to increase binding enthalpy and reduce metabolic susceptibility, while the difluorophenyl moiety offers additional conformational flexibility and electronic modulation. This combination has made such compounds attractive for targeting a variety of therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is its versatility as a building block in medicinal chemistry. Researchers have leveraged this scaffold to synthesize derivatives with enhanced potency and selectivity. For instance, studies have demonstrated that modifications at the acetonitrile position can fine-tune receptor interactions while maintaining overall structural integrity. Such findings underscore the compound's potential as a lead candidate for further optimization.

The synthesis of 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include halogenation reactions to introduce fluorine atoms into the aromatic ring, followed by nucleophilic substitution or cross-coupling reactions to establish the pyridine core. The final step often involves acetonitrile functionalization to achieve the desired nitrile group. These synthetic routes not only showcase advancements in fluorinated chemistry but also exemplify the precision required in constructing complex molecular architectures.

From a computational chemistry perspective, 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile has been extensively studied to understand its molecular interactions and binding modes. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how fluorinated substituents influence conformational dynamics and electronic distributions. These computational insights are invaluable for guiding experimental efforts and rationalizing structure-activity relationships (SARs).

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeted therapeutics. Kinases play a crucial role in cellular signaling pathways associated with diseases such as cancer and autoimmune disorders. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that disrupt disease progression while minimizing off-target effects.

Recent preclinical studies have highlighted the promising biological activity of derivatives derived from 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile. These studies have revealed potent inhibition of specific kinases with favorable pharmacokinetic profiles in animal models. The observed efficacy suggests that this scaffold could be further developed into clinical candidates for treating conditions characterized by dysregulated kinase activity.

The role of fluorine chemistry in modern drug discovery cannot be overstated. The introduction of fluorine atoms into organic molecules has revolutionized medicinal chemistry by enabling the creation of drugs with improved properties. In particular, compounds like 2-(2,3-Difluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile exemplify how strategic fluorination can enhance drug design efforts across multiple therapeutic areas.

As research continues to uncover new applications for fluorinated pyridines, compounds like CAS No. 1261591-68-7 will remain at the forefront of innovation. Their unique structural features offer a rich palette for medicinal chemists to explore new chemical space and develop breakthrough therapies that address unmet medical needs.